5-(2-Chloro-acetylamino)-3-methyl-thiophene-2,4-dicarboxylic acid 2-allyl ester 4-ethyl ester

• IUPAC Name: 4-O-ethyl 2-O-prop-2-enyl 5-[(2-chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C14H16ClNO5S/c1-4-6-21-14(19)11-8(3)10(13(18)20-5-2)12(22-11)16-9(17)7-15/h4H,1,5-7H2,2-3H3,(H,16,17)
• InChI Key: YOFMEQOUFWTHOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC=C)NC(=O)CCl
• Molecular Formula: C14H16ClNO5S
• Molecular Weight: 345.8 g/mol

Description

5-(2-Chloro-acetylamino)-3-methyl-thiophene-2,4-dicarboxylic acid 2-allyl ester 4-ethyl ester is a useful research compound. Its molecular formula is C14H16ClNO5S and its molecular weight is 345.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Acylaminomethylation of Thiophenes: The reaction of thiophene derivatives with N-(hydroxymethyl)chloroacetamide in concentrated sulfuric acid yields mixtures of methyl derivatives, including structures related to the compound (Gol'dfarb, Yakubov, & Belen’kii, 1986).
• Reductive Acetylation: The reductive acetylation of nitrocarboxylic acids or their esters in thiophene series leads to the formation of acetylamino thiophene carboxylic acids or esters (Gol'dfarb, Bulgakova, & Fabrichnyǐ, 1983).

Biological Activities

• Biological Activities of Derivatives: Synthesized derivatives like 4-Chloroindole-3-acetic acid and its esters, which are structurally similar, have shown significant biological activities in bioassays, including plant growth promotion and root formation (Katayama, 2000).

Pharmaceutical and Medical Research

• Antioxidant and Antitumor Properties: Derivatives such as 2‐(2‐Cyano‐acetylamino)‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐3‐carboxylic acid ethyl ester have been studied for their potential antioxidant and antitumor properties, indicating a potential area of application for similar compounds (Gouda & Abu‐Hashem, 2011).

Advanced Synthesis Techniques

• Synthesis Techniques: Research has been conducted on the advanced synthesis techniques of related compounds, which can be applied to synthesize complex molecules like 5-(2-Chloro-acetylamino)-3-methyl-thiophene-2,4-dicarboxylic acid 2-allyl ester 4-ethyl ester for various applications (Pedersen & Carlsen, 1977).